5-chloro-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C20H19ClN4O4S/c1-28-17-5-4-12(21)7-14(17)20(27)23-19-15-10-30-11-16(15)24-25(19)9-18(26)22-8-13-3-2-6-29-13/h2-7H,8-11H2,1H3,(H,22,26)(H,23,27)
• InChI Key: BJJPPLAYVQNVGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NC2=C3CSCC3=NN2CC(=O)NCC4=CC=CO4
• Molecular Formula: C20H19ClN4O4S
• Molecular Weight: 446.9 g/mol

Description

5-chloro-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C20H19ClN4O4S and its molecular weight is 446.91. The purity is usually 95%.
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Scientific Research Applications

Catalytic Synthesis and Antioxidant Potential

A study by Prabakaran, Manivarman, and Bharanidharan (2021) focused on the catalytic synthesis of chalcone derivatives, including compounds related to the chemical . These compounds demonstrated potential as antioxidants in vitro, as assessed through their activity against DPPH, a common antioxidant assay. The study also incorporated ADMET, QSAR, and molecular docking studies, revealing good correlations with in vitro antioxidant results (Prabakaran, Manivarman, & Bharanidharan, 2021).

Novel Synthetic Routes and Structural Elucidation

Abdelhamid, Ismail, and Abdel-Aziem (2008) reported on the synthesis of novel structures incorporating elements similar to the chemical . They explored the reactions of hydrazonoyl halides, leading to the creation of unique structures with potential biological activity. This work contributes to the understanding of synthetic pathways and structural features of such compounds (Abdelhamid, Ismail, & Abdel-Aziem, 2008).

Bioactive Compound Synthesis from Visnaginone

Research by Abdel Hafez, Ahmed, and Haggag (2001) focused on synthesizing potentially bioactive compounds from visnaginone, a compound related to 5-chloro-N-(2-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methoxybenzamide. This study highlights the potential of using complex organic molecules as precursors for bioactive compound synthesis (Abdel Hafez, Ahmed, & Haggag, 2001).

Synthesis of Pyridopsoralens

A study by Morón, Nguyen, and Bisagni (1983) demonstrated the synthesis of pyridopsoralens, which are structurally related to the chemical . This research contributes to the understanding of synthetic methods and potential applications of such compounds in various fields (Morón, Nguyen, & Bisagni, 1983).

Synthesis of Pyrazoles and Their Precursors

Martins et al. (2013) explored the synthesis of pyrazoles and their precursors, which are structurally related to the compound . Their work provides insights into the diverse synthetic routes and potential applications of pyrazole derivatives (Martins et al., 2013).